Cas no 135531-93-0 (1H-Indol-4-ol, 5-nitro-)

1H-Indol-4-ol, 5-nitro- structure
1H-Indol-4-ol, 5-nitro- structure
Product Name:1H-Indol-4-ol, 5-nitro-
CAS No:135531-93-0
MF:C8H6N2O3
MW:178.14484167099
CID:2916731
Update Time:2023-08-10

1H-Indol-4-ol, 5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indol-4-ol, 5-nitro-
    • Inchi: 1S/C8H6N2O3/c11-8-5-3-4-9-6(5)1-2-7(8)10(12)13/h1-4,9,11H
    • InChI Key: MHEPDVIQGOXJAN-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC2=C1C=CN2)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • XLogP3: 2.1
  • Topological Polar Surface Area: 81.8
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